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Compound of Interest

Compound Name: Cyanidin 3-sambubioside

Cat. No.: B10826557

Abstract

Cyanidin 3-sambubioside is a naturally occurring anthocyanin, a subclass of flavonoids,
responsible for the vibrant red-to-purple pigmentation in numerous fruits and flowers. It is a
glycoside of cyanidin, consisting of the cyanidin aglycone linked to a sambubiose disaccharide.
This compound has garnered significant attention within the scientific community for its potent
antioxidant, anti-inflammatory, anti-cancer, and antiviral properties. This technical guide
provides a comprehensive overview of the chemical structure, physicochemical properties, and
key biological activities of Cyanidin 3-sambubioside. It details established experimental
protocols for its extraction, isolation, and analysis, and visualizes its molecular structure and
relevant biological pathways, offering a valuable resource for researchers, scientists, and
professionals in drug development.

Chemical Structure and Identification

Cyanidin 3-sambubioside's core structure is the cyanidin cation, a member of the
anthocyanidin class, which is characterized by the flavylium ion backbone. This aglycone is O-
glycosidically linked at the C3 position to sambubiose, a disaccharide composed of a xylose
molecule attached to a glucose molecule (specifically 2-O-3-D-xylopyranosyl-3-D-
glucopyranoside).
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Caption: Molecular composition of Cyanidin 3-sambubioside.

Table 1: Chemical Identifiers for Cyanidin 3-sambubioside

Identifier Value Reference(s)
(2S,3R,4S,5R)-2-
[(2S,3R,4S,5S,6R)-2-[2-(3,4-
dihydroxyphenyl)-5,7-

IUPAC Name dihydroxychromenylium-3- [1]
ylJoxy-4,5-dihydroxy-6-
(hydroxymethyl)oxan-3-
ylJoxyoxane-3,4,5-triol chloride

CAS Number 33012-73-6 [11[2][3]

Molecular Formula C26H29ClO15 [L1[21[4115]

Molecular Weight 616.95 g/mol [2][3]
Sambicyanin, Cyanidin 3-O-
2"-O-B-xylopyranosyl-3-

Synonyms ( B-xylopy y-p [415]

glucopyranoside), Cyanidin 3-
O-xylosyl-glucoside

Classification

Anthocyanin, Flavonoid,

Polyphenol

[416]1[7]

Physicochemical and Spectroscopic Properties
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Cyanidin 3-sambubioside is a dark red or purple powder that is highly soluble in water and

polar organic solvents like methanol and ethanol.[4][8] It is sensitive to heat and pH changes;

degradation is observed at temperatures above 40°C.[4] For long-term storage, it should be

kept in darkness at temperatures below -5°C.[4]

Table 2: Physicochemical and Spectroscopic Data for Cyanidin 3-sambubioside

Property Value Reference(s)
Appearance Dark red/purple powder [4]
B Highly water-soluble; soluble in
Solubility [4][8]
methanol, ethanol, DMSO
Acidity Constant (pKaa) 4.38 (at 25°C) [9]
Hydration Constant (KH) 7.74 x 1074 (at 25°C) 9]

UV-Vis (Amax)

~520 nm (in acidified

methanol)

[4]

Mass Spectrometry

Precursor lon [M]*: m/z
581.15; Major Fragment: m/z [10]
287.05 (Cyanidin aglycone)

Biological Activities and Mechanisms of Action

Cyanidin 3-sambubioside exhibits a range of biological activities relevant to human health

and drug development. Its antioxidant capacity is fundamental to many of its other observed

effects.

Table 3: Summary of Key Biological Activities
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Activity Model Key Finding(s) Reference(s)
Inhibits neuraminidase
o Influenza .
Antiviral o (H274Y mutant) with [11]
Neuraminidase Assay
an ICso of 72 uM.
Inhibits nitric oxide
. LPS-stimulated RAW (NO) production in a
Anti-inflammatory [11]
264.7 Macrophages dose-dependent
manner (50-400 uM).
Suppresses cell
migration and invasion
] ] MDA-MB-231 Human (1-30 pg/mL); inhibits
Anti-metastatic ] [11][12]
Breast Cancer Cells Akt phosphorylation
and MMP-9
expression.
Exhibits significant
o DPPH Radical free-radical-
Antioxidant _ , [11][13]
Scavenging Assay scavenging
properties.
Angiotensin-
o ) Demonstrates ACE
Enzyme Inhibition Converting Enzyme [11]

(ACE) Assay

inhibitory activity.

Anti-Metastatic Activity via Akt/MMP-9 Signaling

A significant area of research is the anti-cancer potential of Cyanidin 3-sambubioside. In

highly invasive MDA-MB-231 breast cancer cells, it has been shown to inhibit metastasis.[11]

[12] The mechanism involves the suppression of the Phosphoinositide 3-kinase (P13K)/Akt

signaling pathway. By inhibiting the phosphorylation of Akt, it downregulates the expression of

Matrix Metalloproteinase-9 (MMP-9), a key enzyme involved in the degradation of the

extracellular matrix, which is a critical step in cancer cell invasion and metastasis.[11][12]
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Caption: Inhibition of breast cancer metastasis by Cyanidin 3-sambubioside.

Experimental Protocols
Extraction and Isolation from Natural Sources

Cyanidin 3-sambubioside can be efficiently isolated from various plant sources, particularly
the calyces of Hibiscus sabdariffa (Roselle) or the fruits of Ribes species.[9][13]

Methodology:

» Extraction: Dried, powdered plant material is macerated with an acidified methanol solution
(e.g., 1% HCI in MeOH) or aqueous acetic acid (5%).[13][14] Heat- or ultrasound-assisted
techniques can be employed to improve extraction efficiency.[15]

e Initial Purification: The crude extract is filtered and concentrated under reduced pressure. It
is then passed through a solid-phase extraction (SPE) column, such as Amberlite XAD-7 or
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Diaion HP-20, to remove sugars and other primary metabolites. The anthocyanin fraction is
eluted with acidified ethanol.[14]

Chromatographic Separation: The enriched anthocyanin fraction is subjected to preparative
High-Performance Liquid Chromatography (HPLC). A C18 column is typically used with a
gradient mobile phase of formic acid in water (Solvent A) and formic acid in methanol or
acetonitrile (Solvent B).[13]

Compound Identification: Fractions corresponding to Cyanidin 3-sambubioside are
collected, and their purity and identity are confirmed using analytical HPLC-DAD and LC-
MS/MS.[10]
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Extraction & Purification Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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